Cas no 57466-12-3 (Cyclohexene, 4-(1,1-dimethylethyl)-1-methoxy-)

• Product Name: Cyclohexene, 4-(1,1-dimethylethyl)-1-methoxy-
• CAS No: 57466-12-3
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 345274
• PubChem ID: 10975890
• Update Time: 2025-04-19

Cyclohexene, 4-(1,1-dimethylethyl)-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 4-(1,1-dimethylethyl)-1-methoxy-
• 4-tert-butyl-1-methoxycyclohexene
• 57466-12-3
• SCHEMBL9191280
• DTXSID20450386

• Inchi： 1S/C11H20O/c1-11(2,3)9-5-7-10(12-4)8-6-9/h7,9H,5-6,8H2,1-4H3
• InChI Key： LLHPGUCMKOBEDD-UHFFFAOYSA-N
• SMILES： O(C)C1=CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds